Cas no 51-35-4 (L-Hydroxyproline)

• Product Name: L-Hydroxyproline
• CAS No: 51-35-4
• MF: C₅H₉NO₃
• MW: 131.1299
• MDL: MFCD00064320
• CID: 33520
• PubChem ID: 24895700
• Update Time: 2026-01-15

L-Hydroxyproline Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-Hydroxypyrrolidine-2-carboxylic acid
• H-HYP-OH (TRANS)
• H-L-HYDROXYPROLINE
• H-L-HYP-OH
• H-TRANS-HYP-OH
• HYDROXY-L-PROLINE
• HYDROXY-L-PROLINE, TRANS-4-
• L-Hydroxyproline
• trans-4-Hydroxy-L-proline
• (2S,4R)-(-)-4-Hydroxypyrrolidine-2-carboxylic acid
• 4-HYDROXY-L-PROLINE TRANS ISOMER
• 4-Hydroxyproline
• DL-TRANS-HYDROXYPROLINE
• H-O-Hyp-OH
• HYDROXYPROLINE, L-(RG)
• L-trans-4-hydroxyproline
• (2S,4R)-4-Hydroxypyrrolidine-2-carboxylic acid,Hyp
• Dec-2t-en-4,6-diin-1-ol
• dec-2t-ene-4,6-diyn-1-ol
• rans-4-Hydroxy-L-proline
• trans-L-4-hydroxyproline
• trans-Lachnophyllol
• Hyp
• Hydroxyproline
• H-Hyp-OH
• (2S,4R)-(-)-4-Hydroxy-2-pyrrolinecarboxylic acid
• 4-Hydroxy-L-proline
• (2S)-4-hydroxypyrrolidine-2-carboxylic acid
• cis-Hydroxyproline
• PMMYEEVYMWASQN-BKLSDQPFSA-N
• Proline, 4-hydroxy-
• allo-L-Hydroxyproline
• allo-4-Hydroxyproline
• L-4-hydroxy-proli
• cis-4-Hydroxy-L-Proline
• 51-35-4
• 49761-17-3
• cis-4-Hydroxy-D-proline
• 618-27-9
• 3398-22-9
• L-threo-4-hydroxyproline
• (2S,4R)-4-hydroxy-2-pyrrolidinecarboxylic acid
• L-4-Hydroxyproline
• trans-4-Hydroxyproline
• 618-28-0
• trans-L-Hydroxyproline
• trans-Hydroxyproline
• Hypro
• 4Hyp
• (2S,4R)-trans-4-hydroxyproline
• 2584-71-6
• delta-hydroxyproline

• MDL： MFCD00064320
• Inchi： 1S/C5H9NO3/c7-3-1-4(5(8)9)6-2-3/h3-4,6-7H,1-2H2,(H,8,9)/t3?,4-/m0/s1
• InChI Key： PMMYEEVYMWASQN-BKLSDQPFSA-N
• SMILES： O([H])C1([H])C([H])([H])N([H])[C@]([H])(C(=O)O[H])C1([H])[H]
• BRN： 471933

Computed Properties

• Exact Mass: 131.05800
• Monoisotopic Mass: 131.058243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 69.6
• Molecular Weight: 131.13

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.395 g/cm3
• Melting Point: 273?°C (dec.)(lit.)
• Boiling Point: 355.2°C at 760 mmHg
• Flash Point: 168.6°C
• Refractive Index: -75.5 ° (C=4, H2O)
• PH: 5.5-6.5 (50g/l, H2O, 20℃)
• Solubility: H2O: 50 mg/mL
• Water Partition Coefficient: 357.8 g/L (20 o C)
• PSA: 69.56000
• LogP: -0.87740
• Merck: 14,4840
• pka: 1.82, 9.66(at 25℃)
• Specific Rotation: -75.5 º (c=5, H2O)
• Optical Activity: [α]25/D −75.6°, c = 1 in H2O
• Solubility: Solubility in water

L-Hydroxyproline Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S24/25
• RTECS：TW3586500
• Hazardous Material Identification：
• Storage Condition：StoreatRT.
• HazardClass：IRRITANT
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Proline and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Hydroxyproline

L-Hydroxyproline (CAS No. 51-35-4): A Comprehensive Guide to Its Properties, Applications, and Market Trends

L-Hydroxyproline (CAS No. 51-35-4) is a naturally occurring amino acid derivative that plays a crucial role in collagen synthesis and various biological processes. This specialized amino acid is a hydroxylated form of proline, distinguished by the presence of a hydroxyl group on its pyrrolidine ring. As a key component of collagen, L-Hydroxyproline has garnered significant attention in the fields of biochemistry, nutrition, and cosmetic science.

The chemical formula of L-Hydroxyproline is C₅H₉NO₃, with a molecular weight of 131.13 g/mol. Its unique structure contributes to the stability of collagen triple helices, making it essential for maintaining skin elasticity, joint health, and connective tissue integrity. Recent studies have shown that L-Hydroxyproline supplements may support wound healing and skin regeneration, aligning with the growing consumer interest in anti-aging and wellness products.

In the pharmaceutical industry, L-Hydroxyproline CAS 51-35-4 serves as a valuable building block for peptide synthesis and drug development. Researchers are exploring its potential in treating connective tissue disorders and improving bone density. The compound's chiral nature (L-form Hydroxyproline) makes it particularly important for creating biologically active molecules with high specificity.

The cosmetic industry has embraced L-Hydroxyproline for its collagen-boosting properties. Many premium skincare formulations now include this amino acid derivative to enhance skin hydration and reduce the appearance of fine lines. This application aligns perfectly with current market trends favoring science-backed, natural ingredients in beauty products.

From a nutritional perspective, L-Hydroxyproline-rich foods like bone broth and collagen peptides have gained popularity among health-conscious consumers. The compound's role in supporting joint health and athletic recovery makes it particularly relevant to the fitness and wellness communities, addressing common search queries about "natural joint support supplements" and "collagen-building nutrients."

Manufacturers of L-Hydroxyproline powder and supplements must adhere to strict quality standards, as the compound's purity significantly impacts its biological activity. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify the identity and quality of CAS 51-35-4 products in the market.

The global market for L-Hydroxyproline is experiencing steady growth, driven by increasing demand from the nutraceutical, cosmetic, and pharmaceutical sectors. Market analysts project particular expansion in the Asia-Pacific region, where aging populations and rising health awareness are creating new opportunities for collagen-related products.

Recent scientific advancements have explored novel applications of L-Hydroxyproline, including its potential role in tissue engineering and regenerative medicine. Researchers are investigating how this amino acid derivative might contribute to developing advanced biomaterials for medical applications, addressing current healthcare challenges related to aging populations.

Quality control remains paramount when working with L-Hydroxyproline CAS No. 51-35-4. Reputable suppliers provide comprehensive certificates of analysis, including information on optical purity, heavy metal content, and residual solvents. These quality assurances are particularly important for manufacturers developing products for human consumption or medical applications.

Environmental considerations in L-Hydroxyproline production have become increasingly important. Sustainable manufacturing processes and green chemistry approaches are being adopted by leading producers to minimize environmental impact while maintaining product quality. This evolution responds to growing consumer demand for eco-friendly ingredients across all industries.

For researchers and product developers, understanding the stability profile of L-Hydroxyproline is essential. The compound demonstrates good stability under normal storage conditions but may degrade when exposed to extreme pH levels or high temperatures. Proper handling and storage recommendations should always accompany technical specifications for CAS 51-35-4 products.

The analytical characterization of L-Hydroxyproline involves various techniques, including nuclear magnetic resonance (NMR) spectroscopy and chiral HPLC. These methods allow for precise identification and quantification, ensuring the material meets the required specifications for its intended application.

In conclusion, L-Hydroxyproline (51-35-4) represents a versatile and biologically important compound with wide-ranging applications across multiple industries. Its fundamental role in collagen structure and function continues to drive research and innovation, particularly in areas related to health, beauty, and medical science. As scientific understanding of this amino acid derivative grows, so too does its potential to contribute to advancements in human health and wellness.